Cas no 1361586-56-2 (2,3-Bis(3,4,5-trichlorophenyl)-5-chloropyridine)

• Product Name: 2,3-Bis(3,4,5-trichlorophenyl)-5-chloropyridine
• CAS No: 1361586-56-2
• MF: C₁₇H₆Cl₇N
• MW: 472.407237529755
• CID: 4793559
• Update Time: 2025-05-20

2,3-Bis(3,4,5-trichlorophenyl)-5-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(3,4,5-trichlorophenyl)-5-chloropyridine

• Inchi： 1S/C17H6Cl7N/c18-9-5-10(7-1-11(19)15(23)12(20)2-7)17(25-6-9)8-3-13(21)16(24)14(22)4-8/h1-6H
• InChI Key： PIONPRXHMMAWML-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C2C=C(C(=C(C=2)Cl)Cl)Cl)C(=C1)C1C=C(C(=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 429
• XLogP3: 8.5
• Topological Polar Surface Area: 12.9

Additional information on 2,3-Bis(3,4,5-trichlorophenyl)-5-chloropyridine

Research Brief on 2,3-Bis(3,4,5-trichlorophenyl)-5-chloropyridine (CAS: 1361586-56-2): Recent Advances and Applications

2,3-Bis(3,4,5-trichlorophenyl)-5-chloropyridine (CAS: 1361586-56-2) is a highly chlorinated pyridine derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique polyhalogenated structure, has been the subject of several studies exploring its synthetic pathways, physicochemical properties, and biological activities. The following research brief provides an overview of the latest findings related to this compound, highlighting its relevance in contemporary scientific investigations.

Recent studies have focused on the synthesis and optimization of 2,3-Bis(3,4,5-trichlorophenyl)-5-chloropyridine, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic approach that leverages palladium-mediated cross-coupling reactions to achieve higher efficiency in the synthesis of this compound. The study reported a yield improvement of approximately 15% compared to traditional methods, alongside reduced byproduct formation. These advancements are critical for scaling up production and ensuring the compound's availability for further research and potential therapeutic applications.

In addition to synthetic improvements, researchers have investigated the biological activity of 2,3-Bis(3,4,5-trichlorophenyl)-5-chloropyridine, particularly its interactions with cellular targets. A recent in vitro study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound exhibits moderate inhibitory effects on certain kinase enzymes involved in inflammatory pathways. The study suggested that the compound's polyhalogenated structure may contribute to its binding affinity, although further mechanistic studies are required to fully elucidate its mode of action. These findings open new avenues for exploring its potential as a lead compound in anti-inflammatory drug development.

Another area of interest is the compound's environmental and toxicological profile. Given its highly chlorinated nature, concerns have been raised about its persistence and potential bioaccumulation. A 2022 study in Environmental Science & Technology evaluated the degradation pathways of 2,3-Bis(3,4,5-trichlorophenyl)-5-chloropyridine under various conditions. The results indicated that the compound undergoes slow photodegradation in aqueous environments, with the formation of less chlorinated intermediates. These insights are crucial for assessing the environmental impact of its use in industrial and pharmaceutical settings.

Looking ahead, the potential applications of 2,3-Bis(3,4,5-trichlorophenyl)-5-chloropyridine extend beyond its current exploratory phase. Ongoing research is investigating its utility as a scaffold for designing novel antimicrobial agents, leveraging its halogen-rich structure to target resistant bacterial strains. Preliminary data from a 2023 preprint suggests promising activity against Gram-positive pathogens, although comprehensive in vivo studies are still pending. Furthermore, computational modeling efforts are underway to predict its interactions with other biological targets, which could accelerate its development as a therapeutic agent.

In conclusion, 2,3-Bis(3,4,5-trichlorophenyl)-5-chloropyridine (CAS: 1361586-56-2) represents a compound of growing interest in chemical biology and pharmaceutical research. Recent advancements in its synthesis, coupled with emerging insights into its biological and environmental properties, underscore its potential as a valuable tool for drug discovery and development. Future studies will likely focus on optimizing its pharmacological profile and expanding its applications, paving the way for its integration into therapeutic and industrial contexts.